(Z)-ethyl 2-((4-chlorobenzoyl)imino)-5-oxo-1-propyl-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-(4-chlorobenzoyl)imino-2-oxo-7-propyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C24H21ClN4O4/c1-3-12-29-20-17(23(31)28-13-6-5-7-19(28)26-20)14-18(24(32)33-4-2)21(29)27-22(30)15-8-10-16(25)11-9-15/h5-11,13-14H,3-4,12H2,1-2H3
• InChI Key: WMVCJGCVYFAWLV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)Cl)C(=O)OCC)C(=O)N4C=CC=CC4=N2
• Molecular Formula: C24H21ClN4O4
• Molecular Weight: 464.9 g/mol

Description

The compound is a pyrimidine derivative, which is a class of compounds that have wide applications in medicinal chemistry. Pyrimidines are part of many bioactive molecules, including nucleotides in DNA and RNA.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a benzoyl group attached to the nitrogen atom of the pyrimidine ring, and an ethyl ester group attached to the carboxylate group.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, including substitutions and additions, depending on the specific substituents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups present.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrimidine derivatives are found in many drugs and can have a variety of biological activities.

Safety and Hazards

The safety and hazards of the compound would depend on its specific structure and biological activity. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve studying the biological activity of this compound, optimizing its structure for better activity or selectivity, and investigating its mechanism of action.